Cas no 1956334-41-0 (7-bromo-4-chloro-6-fluoro-quinazoline)

• Product Name: 7-bromo-4-chloro-6-fluoro-quinazoline
• CAS No: 1956334-41-0
• MF: C₈H₃BrClFN₂
• MW: 261.478223085403
• CID: 4710007
• PubChem ID: 118990113
• Update Time: 2025-11-01

7-bromo-4-chloro-6-fluoro-quinazoline Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4-chloro-6-fluoroquinazoline
• 7-bromo-4-chloro-6-fluoro-quinazoline

• Inchi： 1S/C8H3BrClFN2/c9-5-2-7-4(1-6(5)11)8(10)13-3-12-7/h1-3H
• InChI Key： RAYCDVFGWBSLKE-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(N=CN=C2C=1)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• Topological Polar Surface Area: 25.8

Additional information on 7-bromo-4-chloro-6-fluoro-quinazoline

Introduction to 7-bromo-4-chloro-6-fluoro-quinazoline (CAS No. 1956334-41-0)

7-bromo-4-chloro-6-fluoro-quinazoline, with the Chemical Abstracts Service (CAS) number 1956334-41-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the quinazoline family, a class of heterocyclic compounds known for their diverse biological activities, including antitumor, antimicrobial, and anti-inflammatory effects.

The molecular structure of 7-bromo-4-chloro-6-fluoro-quinazoline is characterized by the presence of a quinazoline core substituted with bromine, chlorine, and fluorine atoms. These halogen substituents play a crucial role in modulating the compound's physicochemical properties and biological activity. The bromine atom at the 7-position, the chlorine atom at the 4-position, and the fluorine atom at the 6-position contribute to the compound's lipophilicity, electronic properties, and metabolic stability.

Recent studies have highlighted the potential of 7-bromo-4-chloro-6-fluoro-quinazoline as a lead compound for drug discovery. One notable area of research is its antitumor activity. In vitro studies have shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT/mTOR pathway.

In addition to its antitumor properties, 7-bromo-4-chloro-6-fluoro-quinazoline has also been investigated for its antimicrobial activity. Preliminary studies have demonstrated that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The exact mechanism by which it exerts its antimicrobial effects is still under investigation, but it is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic processes.

The pharmacokinetic profile of 7-bromo-4-chloro-6-fluoro-quinazoline has been studied in preclinical models to assess its suitability for further development as a therapeutic agent. Results from these studies indicate that the compound exhibits favorable oral bioavailability and a reasonable half-life, suggesting that it can be effectively delivered to target tissues following oral administration. However, further optimization may be necessary to improve its pharmacokinetic properties and reduce potential side effects.

Toxicity studies have also been conducted to evaluate the safety profile of 7-bromo-4-chloro-6-fluoro-quinazoline. In vitro cytotoxicity assays using normal human cell lines have shown that this compound has a relatively high therapeutic index, indicating that it can selectively target cancer cells while sparing healthy cells. However, more comprehensive in vivo toxicity studies are needed to fully assess its safety in animal models before it can be advanced to clinical trials.

The synthesis of 7-bromo-4-chloro-6-fluoro-quinazoline has been optimized using modern synthetic chemistry techniques. The most common approach involves a multi-step reaction sequence starting from readily available starting materials. Key steps include the formation of an intermediate quinazoline scaffold followed by selective halogenation reactions to introduce the bromine, chlorine, and fluorine substituents at specific positions. The overall yield and purity of the final product are critical factors that influence its suitability for large-scale production.

In conclusion, 7-bromo-4-chloro-6-fluoro-quinazoline (CAS No. 1956334-41-0) represents a promising lead compound with potential applications in cancer therapy and antimicrobial treatment. Its unique structural features and favorable biological activities make it an attractive candidate for further preclinical and clinical development. Ongoing research efforts are focused on optimizing its pharmacological properties and evaluating its safety profile to bring this compound closer to clinical use.